Cas no 2228976-30-3 (1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole)

• Product Name: 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole
• CAS No: 2228976-30-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5974577
• PubChem ID: 165629017
• Update Time: 2025-06-14

1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole
• 2228976-30-3
• EN300-1786993

• Inchi： 1S/C8H13N3O2/c1-4-10-7(3)8(5-11(12)13)6(2)9-10/h4-5H2,1-3H3
• InChI Key： MGIJSGWFYOBAFQ-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole

Comprehensive Overview of 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole (CAS No. 2228976-30-3)

The compound 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole (CAS No. 2228976-30-3) is a specialized nitromethyl-substituted pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications. As researchers and industries increasingly focus on heterocyclic compounds and nitro-functionalized molecules, this particular substance stands out for its structural versatility and reactivity. The presence of both ethyl and methyl groups on the pyrazole ring, combined with the nitromethyl moiety, makes it a valuable intermediate in organic synthesis and material science.

One of the most frequently searched questions about 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole revolves around its synthetic routes and reaction mechanisms. Recent studies highlight its role in catalyzed transformations, particularly in the development of pharmaceutical intermediates and agrochemicals. The nitromethyl group is known for its electron-withdrawing properties, which can influence the compound's behavior in nucleophilic substitution reactions and cycloaddition processes. This has led to a surge in interest among chemists exploring green chemistry and sustainable synthesis methods.

In the context of material science, 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole has been investigated for its potential in polymeric materials and coating technologies. Its ability to act as a cross-linking agent or monomer modifier has been a topic of discussion in forums and research publications. Additionally, the compound's thermal stability and solubility profile make it a candidate for high-performance additives in industrial applications. These attributes align with the growing demand for specialty chemicals that enhance product durability and functionality.

Another area of interest is the spectroscopic characterization of 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. Researchers often search for spectral data and analytical protocols to facilitate its identification and quality control in laboratory settings. This underscores the importance of standardized methodologies in chemical research and development.

The biological activity of pyrazole derivatives has also sparked curiosity about this compound. While 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole is primarily studied for its chemical applications, some preliminary investigations suggest its potential in bioactive molecule design. However, it is crucial to note that further studies are required to explore its pharmacological relevance and toxicity profile. This aligns with the broader trend of repurposing heterocyclic scaffolds for drug discovery and medicinal chemistry.

From an industrial perspective, the scalability of 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole production is a key consideration. Manufacturers and suppliers often inquire about bulk synthesis methods, cost-effective raw materials, and regulatory compliance. The compound's storage conditions and handling precautions are also frequently discussed, emphasizing the need for safety data sheets and best practices in chemical logistics. These topics resonate with the global push toward responsible chemical management and environmental stewardship.

In summary, 1-ethyl-3,5-dimethyl-4-(nitromethyl)-1H-pyrazole (CAS No. 2228976-30-3) represents a fascinating example of nitro-functionalized heterocycles with diverse applications. Its relevance in organic synthesis, material science, and industrial chemistry makes it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about advanced chemical intermediates and functional materials.